Cas no 2229612-54-6 (2-{imidazo1,2-apyrazin-3-yl}azetidine)

• Product Name: 2-{imidazo1,2-apyrazin-3-yl}azetidine
• CAS No: 2229612-54-6
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 6255254
• PubChem ID: 165866954
• Update Time: 2025-05-26

2-{imidazo1,2-apyrazin-3-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• 2-{imidazo1,2-apyrazin-3-yl}azetidine
• 2229612-54-6
• 2-{imidazo[1,2-a]pyrazin-3-yl}azetidine
• EN300-1726967

• Inchi： 1S/C9H10N4/c1-2-11-7(1)8-5-12-9-6-10-3-4-13(8)9/h3-7,11H,1-2H2
• InChI Key： OCDWEVDGNFPFCX-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CN=C2C=NC=CN12

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-{imidazo1,2-apyrazin-3-yl}azetidine

Introduction to 2-{imidazo[1,2-a]pyrazin-3-yl}azetidine (CAS No: 2229612-54-6)

2-{imidazo[1,2-a]pyrazin-3-yl}azetidine (CAS No: 2229612-54-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural features and potential biological activities. The compound belongs to the imidazopyrazine class, which is known for its broad spectrum of pharmacological properties. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, synthetic methodologies, and most notably, its emerging applications in drug discovery and therapeutic development.

The molecular structure of 2-{imidazo[1,2-a]pyrazin-3-yl}azetidine consists of an imidazo[1,2-a]pyrazine core fused with an azetidine ring. This particular arrangement of nitrogen-containing heterocycles creates a highly versatile scaffold that can interact with various biological targets. The presence of multiple nitrogen atoms in the molecule allows for diverse functionalization possibilities, making it an attractive candidate for the design of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. Imidazopyrazines have emerged as a promising class of compounds due to their ability to modulate multiple biological pathways. Among these, 2-{imidazo[1,2-a]pyrazin-3-yl}azetidine has shown particular promise in preclinical studies as a potential scaffold for the development of drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer.

The synthesis of 2-{imidazo[1,2-a]pyrazin-3-yl}azetidine involves multi-step organic transformations that typically begin with the formation of the imidazo[1,2-a]pyrazine core. One common synthetic route involves the condensation of 2-amino benzothiazole with diethyl malonate in the presence of a suitable catalyst to form the imidazo[1,2-a]pyrazine ring. Subsequent functionalization at the 3-position of the imidazo[1,2-a]pyrazine ring with an azetidine moiety can be achieved through nucleophilic substitution reactions or cycloaddition processes.

The chemical properties of 2-{imidazo[1,2-a]pyrazin-3-yl}azetidine make it a versatile intermediate in medicinal chemistry. The compound exhibits moderate solubility in polar organic solvents and can be easily purified using standard techniques such as column chromatography or recrystallization. Its stability under various storage conditions further enhances its utility as a building block for more complex drug molecules.

One of the most compelling aspects of 2-{imidazo[1,2-a]pyrazin-3-yl}azetidine is its potential as a lead compound for drug discovery. Recent studies have demonstrated its ability to interact with enzymes and receptors involved in pathophysiological processes. For instance, research has shown that derivatives of this compound can inhibit the activity of certain kinases implicated in cancer progression. Additionally, preliminary findings suggest that it may have anti-inflammatory properties by modulating cytokine production and immune cell signaling pathways.

The pharmacological profile of 2-{imidazo[1,2-a]pyrazin-3-yl}azetidine is further enhanced by its ability to cross the blood-brain barrier, making it a promising candidate for treating central nervous system disorders. Studies in animal models have indicated that it can attenuate symptoms associated with neurodegenerative diseases by protecting against oxidative stress and inflammation. These findings have opened up new avenues for exploring its therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Another area where 2-{imidazo[1,2-a]pyrazin-3-yl}azetidine shows promise is in the treatment of infectious diseases. The unique scaffold of this compound allows it to interfere with essential metabolic pathways in pathogens without significantly affecting host cells. This selectivity is crucial for developing effective antiviral and antibacterial agents. Preliminary experiments have demonstrated its efficacy against several strains of bacteria and viruses, suggesting that it could be developed into a broad-spectrum antimicrobial therapy.

The development of 2-{imidazo[1,2-a]pyrazin-3-yl}azetidine as a drug candidate also benefits from advances in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict how different derivatives of this compound will interact with biological targets at the atomic level. By optimizing the structure based on these predictions, scientists can enhance both potency and selectivity while minimizing potential side effects.

In conclusion, 2-{imidazo[1,2-a]pyrazin-3-yl}azetidine (CAS No: 2229612-54-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its potential applications span across multiple therapeutic areas including oncology, neurology, inflammation, and infectious diseases, making it an invaluable asset in modern drug discovery efforts. As research continues to uncover new ways to utilize this compound, it is likely that we will see further refinements in its synthesis and application, ultimately leading to safer more effective treatments for patients worldwide.